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Compound of Interest

Compound Name: 5-Aminopentan-2-one

Cat. No.: B3263374

Essential Safety and Handling Guide for 5-
Aminopentan-2-one

Disclaimer: Information on the specific hazards and handling of 5-Aminopentan-2-one is
limited. The following guidance is based on data for structurally similar compounds, such as 5-
aminopentan-2-ol and 5-amino-1-pentanol. It is crucial to handle this chemical with extreme
caution and to consult a qualified safety professional for a comprehensive risk assessment
before use.

Researchers, scientists, and drug development professionals must prioritize safety when
handling 5-Aminopentan-2-one. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans, to ensure safe laboratory practices.

Hazard Identification and Classification

Based on analogous compounds, 5-Aminopentan-2-one is anticipated to be a hazardous
substance with the following classifications:
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Hazard Class

Category

Hazard Statement

Flammable Liquids

Category 3

H226: Flammable liquid and
vapor[1]

Skin Corrosion/Irritation

Category 1B

H314: Causes severe skin

burns and eye damage[1][2]

Acute Toxicity (Oral)

Category 4

H302: Harmful if swallowed[2]

Serious Eye Damage/Irritation

Category 1

H318: Causes serious eye

damage[3]

Respiratory Irritation

May cause respiratory

irritation[4]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to minimize exposure and ensure personal

safety.

Protection Type

Recommended Equipment

Specification

Eye and Face Protection

Safety glasses with side-

shields and face shield

Conforming to EN166 or

equivalent.

Skin Protection

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber)

Splash protection. Materials to

avoid: data not available.

Body Protection

Flame-retardant lab coat and

appropriate protective clothing

To prevent skin contact.

Respiratory Protection

Use a full-face respirator with
multi-purpose combination
(US) or type ABEK (EN 14387)

respirator cartridges

Where risk assessment shows
air-purifying respirators are

appropriate.

Safe Handling and Storage Workflow
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The following diagram outlines the essential steps for the safe handling and disposal of 5-
Aminopentan-2-one.

Preparation

Conduct Risk Assessment

Don Appropriate PPE

Ensure Proper Ventilation (Fume Hood)

Handling

Carefully Dispense Chemical
Perform Experiment it

Avoid Inhalation, Ingestion, and Skin/Eye Contact

! Emergency Response
\
First Aid: Follow SDS Procedures Fire: Use Dry Chemical, CO2, or Alcohol-Resistant Foam Small Spill: Absorb with Inert Material

Post-Handling & Disposal

Decontaminate Work Area and Equipment

\

Dispose of Waste in a Labeled, Sealed Container

\

Remove PPE and Wash Hands
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Safe handling workflow for 5-Aminopentan-2-one.

First Aid Measures

Immediate action is critical in case of exposure.

Exposure Route First Aid Procedure

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes.

Immediate medical attention is required.[3]

Wash off immediately with plenty of water for at
) least 15 minutes. Remove and wash
Skin Contact , . .
contaminated clothing before reuse. Immediate

medical attention is required.[2]

Move to fresh air. If not breathing, give artificial
Inhalation respiration. If breathing is difficult, give oxygen.

Immediate medical attention is required.

Do NOT induce vomiting. Call a physician or
Ingestion poison control center immediately. Rinse mouth

with water.[2]

Spill and Disposal Procedures

Proper containment and disposal are essential to prevent environmental contamination and
ensure safety.
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Procedure Type Instructions

Small Spills: Absorb with inert material (e.qg.,
sand, silica gel, acid binder, universal binder,
sawdust). Collect in a suitable, closed container
Spill Response for disposal. Large Spills: Evacuate personnel.
Ventilate the area. Prevent further leakage or
spillage if safe to do so. Do not let product enter

drains.

Dispose of contents/container to an approved
) waste disposal plant.[2] Waste is classified as
Waste Disposal ) ) )
hazardous. Disposal must be in accordance with

local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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